Cas no 103335-55-3 (3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid)

103335-55-3 structure
Product Name:3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
CAS No:103335-55-3
Molecular Formula:C19H29NO3
Molecular Weight:319.4385
MDL:MFCD06411020
CID:62370
PubChem ID:354335802
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Properties
Names and Identifiers
-
- 3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
- 3-Oxo-4-aza-5alpha-androstan-17beta-carboxylic Acid
- (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxylic acid
- 3-Oxo-4-aza-5α-andro
- 3-Oxo-4-aza-5α-androstan-17β-carboxylic Acid
- AC-6218
- M3 ACID
- R785
- 4-Azaandrostane-17-carboxylicacid, 3-oxo-, (5a,17b)-
- 1H-Indeno[5,4-f]quinoline-7-carboxylic acid,hexadecahydro-4a,6a-dimethyl-2-oxo-, [4aR-(4aa,4bb,6aa,7a,9ab,9ba,11ab)]-
- 3-Oxo-4-aza-5a-androstan-17b-carboxylic acid
- 3-Oxo-4-aza-5a-androstane-17b-carboxylic acid
- 4-Aza-3-oxo-5a-androstane-17b-carboxylic acid
- 4-Aza-3-oxo-androstane-17b-carboxylic acid
- M3-ACID
- finasteride iMpurity
- Finasteride Impurity Ⅰ
- Dutasteride Impurity 3
- 4-aza-5a-androstan-3-one-17carboxylicacid
- 3-OXO-4AZA-5A-ANDROSTANE-17B-CARBOXYLIC ACID
- 3-Oxo-4-aza-5a-androsten-17b- carboxylic acid
- 3-Oxo-4-aza-5-alpha-androstane-17β-carboxylic acid
- 4-AZA-5A-ANDROSTAN-3-ONE-17B-CARBOXYLIC ACID,MIN98.5%
- (4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid
- MJXIPHMGYJXKLJ-MLGOENBGSA-N
- 4-aza-5
- A-carboxylic acid
- SCHE
- 3-Oxo-4-aza-5alpha-androstane-17beta-carboxylic acid
- DTXSID00431299
- EX-A1950
- SCHEMBL950691
- 103335-55-3
- 4-Aza-5alpha-androstan-3-one-17beta-carboxylic acid
- O0514
- AS-16007
- 3-Oxo-4-aza-5a-androstan-17b-carboxylic Acid
- F20668
- MFCD06411020
- A-androstan-3-one-17
- 3-Oxo-4-aza-5?-androstane-17?-carboxylic acid
- J-513013
- (2R,3R,4bS,6aS,7S,9aS,9bS)-4a,6a-Dimethyl-2-oxo-hexadecahydro-indeno[5,4-f]quinoline-7-carboxylic acid
- AKOS016007540
- A926959
- A-androstan-17
- 3-Oxo-4-aza-5
- (4AR,4BS,6AS,7S,9AS,9BS,11AR)-4A,6A-DIMETHYL-2-OXO-TETRADECAHYDROINDENO[5,4-F]QUINOLINE-7-CARBOXYLIC ACID
- A-carboxylic Acid
- DB-411247
-
- MDL: MFCD06411020
- InChIKey: MJXIPHMGYJXKLJ-MLGOENBGSA-N
- Inchi: 1S/C19H29NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h11-15H,3-10H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,15+,18-,19+/m0/s1
- SMILES: O([H])C([C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]21[H])=O)=O
Computed Properties
- Exact Mass: 319.21500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 319.21474379g/mol
- Heavy Atom Count: 23
- Complexity: 547
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 66.4
Experimental Properties
- LogP: 3.53720
- PSA: 66.40000
- Boiling Point: 518.189 °C at 760 mmHg
- Melting Point: 315°C(lit.)
- Flash Point: 267.191 °C
- Color/Form: Powder
- Density: 1.145
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Security Information
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Hazard Statement: H317; H319
- Warning Statement: P261; P264; P272; P280; P302+P352; P305+P351+P338; P321; P333+P313; P337+P313; P363; P501
- Storage Condition:Store at room temperature
- Signal Word:Warning
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Customs Data
- HS CODE:2937290090
- Customs Data:
China Customs Code:
2937290090
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008RHO-100mg |
3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-CARBOXYLIC ACID |
103335-55-3 | 95% | 100mg |
$13.00 | 2025-02-24 | |
A2B Chem LLC | AE08076-100mg |
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid |
103335-55-3 | 95% | 100mg |
$12.00 | 2024-04-20 | |
Aaron | AR008RQ0-100mg |
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid |
103335-55-3 | 98% | 100mg |
$21.00 | 2025-01-23 | |
abcr | AB497272-1g |
4-Aza-5alpha-androstan-3-one-17beta-carboxylic acid, 98%; . |
103335-55-3 | 98% | 1g |
€121.00 | ||
Chemenu | CM393109-1g |
3-Oxo-4-aza-5alpha-androstan-17beta-carboxylic Acid |
103335-55-3 | 95%+ | 1g |
$*** | 2023-04-03 | |
eNovation Chemicals LLC | D753475-1g |
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid |
103335-55-3 | 98.0% | 1g |
$180 | 2022-06-09 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O50500-5mg |
(1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxylic acid |
103335-55-3 | 5mg |
¥752.0 | 2021-09-08 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O857102-100g |
3-Oxo-4-aza-5α-androstan-17β-carboxylic Acid |
103335-55-3 | 98% | 100g |
1,890.00 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | O0514-1g |
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid |
103335-55-3 | 98.0%(LC&T) | 1g |
¥650.0 | 2022-07-29 | |
SHENG KE LU SI SHENG WU JI SHU | sc-478835-1 g |
3-Oxo-4-aza-5α-androstan-17β-carboxylic Acid, |
103335-55-3 | 1g |
¥2,407.00 | 2023-07-11 |
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:103335-55-3)
MR./MRS.:LIU ZI YING
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Hubei Wande Chemical Co.,Ltd.
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HU BEI YONG KUO Technology Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:103335-55-3)
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Email:1986399151@qq.com
3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Related Literature
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1. Front cover
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2. Back cover
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Nicolai A. Aksenov,Alexander V. Aksenov,Oleg N. Nadein,Dmitrii A. Aksenov,Alexander N. Smirnov RSC Adv., 2015,5, 71620-71626
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Lorcan J. Brennan,Sebastian T. Barwich,Amro Satti,Adeline Faure,Yurii K. Gun'ko J. Mater. Chem. A, 2013,1, 8379-8384
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Nawal S. Alhajri,Dalaver H. Anjum,Kazuhiro Takanabe J. Mater. Chem. A, 2014,2, 10548-10556
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Meiyun Chen,Yingqi Chen,Wentai Zhang,Sheng Zhao,Juan Wang,Jinlong Mao,Wei Li,Yuancong Zhao,Nan Huang,Guojiang Wan RSC Adv., 2016,6, 15247-15259
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Guang Zhu,Hongyan Wang,Haifeng Xu,Quanxin Zhang,Hengchao Sun,Li Zhang RSC Adv., 2016,6, 58064-58068
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Agnieszka Drożdż,Karol Erfurt,Rafał Bielas,Anna Chrobok New J. Chem., 2015,39, 1315-1321
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10. Front cover
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:103335-55-3)3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid

Purity:99.9%
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Price($):discuss personally
Amadis Chemical Company Limited
(CAS:103335-55-3)3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid

Purity:99%
Quantity:25g
Price($):188.0